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Compound of Interest

Compound Name: Phenylacetylglycine

Cat. No.: B554715

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
minimizing environmental impact. This document provides a comprehensive, step-by-step
guide for the proper disposal of phenylacetylglycine, a compound utilized in various research
applications. Adherence to these procedures is critical for operational safety and regulatory

compliance.

Phenylacetylglycine is classified as harmful if swallowed and causes serious eye irritation.[1]
While not specifically listed as a hazardous waste by the Environmental Protection Agency
(EPA), its potential health effects necessitate that it be managed as a chemical waste product.
All materials contaminated with phenylacetylglycine should be disposed of following
institutional and local regulations for chemical waste.

Summary of Chemical and Physical Properties

A clear understanding of the properties of phenylacetylglycine is essential for its safe
handling and disposal. The following table summarizes key quantitative data for this compound.
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Property

Value

Molecular Formula

C10H11NO3

Molecular Weight 193.20 g/mol [1]
Melting Point 144°C
Boiling Point 476.5°C at 760 mmHg[1]

Solubility in Water

7.3 mg/mL at 11 °C[2]

Appearance

Solid[2]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to wear the appropriate personal

protective equipment to prevent accidental exposure.

PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.qg., nitrile)

Eye Protection

Safety goggles with side-shields

Skin and Body Protection

Laboratory coat

Step-by-Step Disposal Protocols

The following protocols provide detailed methodologies for the handling and disposal of

phenylacetylglycine waste, categorized by its physical state.

Disposal of Solid Phenylacetylglycine Waste

This category includes unused or expired phenylacetylglycine powder, as well as

contaminated disposable items such as weigh boats, pipette tips, and gloves.

e Segregation: At the point of generation, carefully place all solid phenylacetylglycine waste

into a designated, leak-proof hazardous waste container. This container must be clearly

labeled.
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e Labeling: The waste container must be labeled as "Hazardous Waste: Phenylacetylglycine"
and include the accumulation start date and the primary hazard (e.g., "Irritant™).

o Storage: Store the securely capped container in a designated secondary containment bin
within a well-ventilated, controlled waste accumulation area, away from incompatible
materials.

» Disposal Request: Once the container is full or the accumulation time limit set by your
institution is reached, arrange for pickup and disposal through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste contractor.

Disposal of Liquid Phenylacetylglycine Waste

This category includes phenylacetylglycine solutions, reaction mixtures, and any liquid media
contaminated with the compound.

o Collection: Pour the liquid waste into a designated, labeled, leak-proof hazardous waste
container. Use a funnel to prevent spills.

e pH Neutralization: If the phenylacetylglycine solution is highly acidic or basic, it should be
neutralized to a pH between 6 and 8 before collection, provided it is safe to do so and does
not create additional hazards.

o Labeling: Clearly label the container with "Hazardous Waste: Phenylacetylglycine," the
approximate concentration, and the solvent used. Also, include the accumulation start date
and hazard information.

o Storage: Securely cap the container and store it in a designated secondary containment bin
in a well-ventilated area, segregated from incompatible materials.

o Disposal Request: Follow your institution's procedures to request a waste pickup from your
EHS department or approved waste vendor.

Decontamination and Spill Cleanup

In the event of a spill or for the routine cleaning of non-disposable equipment, follow these
procedures:
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o Spill Containment: For small spills, absorb the liquid with an inert absorbent material such as
vermiculite, sand, or a commercial spill pillow. For solid spills, carefully sweep the material to
avoid generating dust.

o Decontamination: Decontaminate the affected surfaces and non-disposable equipment by
scrubbing with a suitable solvent, such as ethanol, followed by a thorough wash with soap
and water.[1]

o Collection of Cleanup Materials: All used absorbent materials, wipes, and contaminated PPE
must be collected and disposed of as solid phenylacetylglycine waste.

e Reporting: Report any significant spills to your laboratory supervisor and EHS department as
per your institution's policy.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of phenylacetylglycine waste.
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Caption: Phenylacetylglycine Disposal Workflow.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of phenylacetylglycine, fostering a secure research environment and
upholding their commitment to environmental stewardship. Always consult your institution's
specific chemical hygiene plan and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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